Cas no 646062-60-4 (Pyrimidine, 4-(3-chlorophenyl)-)

Pyrimidine, 4-(3-chlorophenyl)- structure
646062-60-4 structure
Product Name:Pyrimidine, 4-(3-chlorophenyl)-
CAS No:646062-60-4
MF:C10H7ClN2
MW:190.628980875015
CID:421437
PubChem ID:44725385
Update Time:2025-04-19

Pyrimidine, 4-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-(3-chlorophenyl)-
    • 4-(3-chlorophenyl)pyrimidine
    • 646062-60-4
    • SCHEMBL2163372
    • DTXSID50660476
    • Inchi: 1S/C10H7ClN2/c11-9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H
    • InChI Key: OVUMUJFIJJEAHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=CN=CN=1

Computed Properties

  • Exact Mass: 190.02991
  • Monoisotopic Mass: 190.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 4-(3-chlorophenyl)- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD